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Compound of Interest

Compound Name: 3,5-Difluorophenylacetonitrile

Cat. No.: B040619

Essential Safety and Handling Guide for 3,5-
Difluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
3,5-Difluorophenylacetonitrile (CAS No. 122376-76-5). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

3,5-Difluorophenylacetonitrile is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or inhaled.[1][2][3] It can cause skin and serious eye irritation,
and may also lead to respiratory irritation.[1][3]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]
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e H332: Harmful if inhaled[1][2]

o H335: May cause respiratory irritation[1][3]

Quantitative Data Summary

Property Value Source
Molecular Formula C8H5F2N [2]
Molecular Weight 153.13 g/mol [2]
Boiling Point 181 °C (at 16 hPa) [4]
Melting Point 71-73°C [4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3,5-
Difluorophenylacetonitrile to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield should be worn if
there is a significant risk of

splashing.[1][5]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene). Double-
gloving is recommended for

enhanced protection.[5][6]

Prevents skin contact, which

can be harmful.

Body Protection

Flame-resistant lab coat. A
chemical-resistant apron or
suit may be necessary for
larger quantities.[1][5]

Protects against skin exposure
and contamination of personal

clothing.

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation is experienced.[1]
Work should be conducted in a
well-ventilated area, preferably

a chemical fume hood.[7]

Protects against inhalation of

harmful dust, fumes, or vapors.

Operational Plan: Step-by-Step Handling Protocol

1

N

. Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are readily accessible.[6]

Gather all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the compound.

. Handling:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.echemi.com/sds/3-5-difluorophenylacetonitrile-pd180521108463.html
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.echemi.com/sds/3-5-difluorophenylacetonitrile-pd180521108463.html
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.echemi.com/sds/3-5-difluorophenylacetonitrile-pd180521108463.html
https://www.chemicalbook.com/msds/3-difluoromethoxy-phenylacetonitrile.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Always handle 3,5-Difluorophenylacetonitrile within a chemical fume hood.[7]
¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

e Avoid contact with skin and eyes.[3]

e Do not eat, drink, or smoke when using this product.[1]

e Wash hands thoroughly after handling.[1]

3. Storage:

o Store in a well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store in a locked-up area.[1]

Emergency Procedures

In case of skin contact: Immediately wash with plenty of water.[1] Remove contaminated
clothing and wash it before reuse.[1] If skin irritation occurs, get medical help.[1]

 In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses, if present and easy to do. Continue rinsing.[1]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get
medical help if you feel unwell.[1]

« If swallowed: Rinse mouth.[1] Get medical help.[1]

o Spills: For small spills, absorb with a compatible material and collect into a sealed container
for disposal.[5] For large spills, evacuate the area and contact the emergency response
team.[5]

Disposal Plan
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o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

e Do not let the product enter drains.[3]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.echemi.com/sds/3-5-difluorophenylacetonitrile-pd180521108463.html
http://angenechemical.com/sds/122376-76-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Don Appropriate PPE

Y

Verify Fume Hood Operation

Y

Locate Emergency Equipment

Y

Gather Materials

Workflow for Safe Handling of 3,5-Difluorophenylacetonitrile

2. Handl¢g Phase

Transfer Compound in Fume Hood

A

Perform Experiment

3. Post—Handing & Disposal

Decontaminate Work Area

Y

Dispose of Waste Properly

Y

Remove and Dispose of PPE

Y

Wash Hands Thoroughly

4. Stbrage
\

Ensure Proper Labeling

A

Store in a Secure, Ventilated Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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